Cas no 102988-48-7 (Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt (1:?))

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt (1:?) structure
102988-48-7 structure
Product Name:Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt (1:?)
CAS No:102988-48-7
MF:C12H15CaClO3
MW:282.776702165604
CID:195712
PubChem ID:21114902
Update Time:2025-04-19

Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt (1:?) Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt (1:?)
    • Propanoicacid, 2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt (9CI)
    • Propanoic acid, 2-(4-chlorophenoxy)-2-methyl-, ethyl ester, calcium salt
    • Ethyl 2-(4-chlorophenoxy)-2-methylpropanoate calcium salt
    • 102988-48-7
    • Inchi: 1S/C12H15ClO3.Ca/c1-4-15-11(14)12(2,3)16-10-7-5-9(13)6-8-10;/h5-8H,4H2,1-3H3;/q;+2
    • InChI Key: YPJPOGFCVOCWHM-UHFFFAOYSA-N
    • SMILES: [Ca+2].ClC1C=CC(=CC=1)OC(C(=O)OCC)(C)C

Computed Properties

  • Exact Mass: 282.03365
  • Monoisotopic Mass: 282.0335629g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 232
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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